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Compound of Interest

Compound Name: KH-CB19

Cat. No.: B15580396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KH-CB19 is a potent and selective inhibitor of Cdc2-like kinases (CLKs), particularly CLK1 and

CLK4.[1][2][3] It functions as an ATP-competitive inhibitor, binding to the ATP binding site of

these kinases.[1][2] This inhibition leads to the suppression of phosphorylation of

serine/arginine-rich (SR) proteins, which are crucial regulators of pre-mRNA alternative

splicing.[2][4] Consequently, KH-CB19 has been utilized as a chemical probe to investigate the

roles of CLKs in various cellular processes, including the regulation of alternative splicing and

its implications in diseases such as cancer and viral infections.[4][5][6]

These application notes provide a detailed protocol for the preparation of a stock solution of

KH-CB19 in dimethyl sulfoxide (DMSO), ensuring its stability and proper handling for

reproducible experimental results.

Quantitative Data Summary
For accurate and reproducible experiments, it is crucial to start with a precisely prepared stock

solution. The following table summarizes the key quantitative data for KH-CB19.
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Property Value Reference

Molecular Weight 338.19 g/mol [1][7]

Molecular Formula C₁₅H₁₃Cl₂N₃O₂ [1][7][8]

CAS Number 1354037-26-5 [1][7]

Appearance White solid [9]

Purity ≥95% by HPLC [9]

Solubility in DMSO ≥ 50 mg/mL (~147.85 mM) [5][7][10]

IC₅₀ (CLK1) 19.7 nM - 20 nM [1][3][5][7]

IC₅₀ (CLK3) 530 nM [5][7]

IC₅₀ (DYRK1A) 55.2 nM [2][7]

Experimental Protocols
Materials and Equipment

KH-CB19 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated pipettes and sterile, low-retention tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM KH-CB19 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of KH-CB19 in

DMSO.
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Pre-weigh Vial: Tare a sterile, amber-colored vial on a calibrated analytical balance.

Weigh KH-CB19: Carefully weigh 3.38 mg of KH-CB19 powder into the tared vial.

Calculation:

Desired Concentration (M) = 0.010 mol/L

Volume (L) = 0.001 L

Molecular Weight ( g/mol ) = 338.19 g/mol

Mass (g) = Molarity x Volume x Molecular Weight = 0.010 mol/L x 0.001 L x 338.19

g/mol = 0.0033819 g = 3.38 mg

Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the KH-CB19 powder.

Dissolve Compound: Tightly cap the vial and vortex for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.

Aliquot for Storage: To minimize freeze-thaw cycles, which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL or 20 µL) in sterile,

amber microcentrifuge tubes.

Storage: Store the aliquots at -20°C.[1][9] When stored properly, the DMSO stock solution is

stable for up to 3 months.[9]

Protocol for Preparing Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution in the appropriate cell culture medium or experimental buffer.

Important Note: The final concentration of DMSO in the assay should be kept low (typically

<0.1%) to avoid solvent-induced artifacts.

Example: Preparing a 10 µM working solution in cell culture medium.
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Thaw Stock: Thaw one aliquot of the 10 mM KH-CB19 stock solution at room temperature.

Perform Serial Dilution:

Intermediate Dilution: Dilute the 10 mM stock solution 1:100 by adding 2 µL of the stock to

198 µL of cell culture medium. This results in a 100 µM intermediate solution.

Final Dilution: Dilute the 100 µM intermediate solution 1:10 by adding 100 µL to 900 µL of

cell culture medium to achieve the final 10 µM working concentration.

Mix Thoroughly: Gently vortex or pipette up and down to ensure the working solution is

homogeneous before adding it to your experimental system.

Visualizations
KH-CB19 Stock Solution Preparation Workflow
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Workflow for Preparing KH-CB19 Stock Solution

Stock Solution Preparation (10 mM)

Storage

Working Solution Preparation (Example: 10 µM)

Weigh 3.38 mg KH-CB19

Add 1 mL Anhydrous DMSO

Vortex to Dissolve

Aliquot into single-use volumes

Solution is clear
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Thaw 10 mM Stock Aliquot

Prepare 100 µM Intermediate
(1:100 dilution in media)

Prepare 10 µM Working Solution
(1:10 dilution in media)

Cell-Based Assay

Use in experiment
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Caption: Workflow for preparing KH-CB19 stock and working solutions.
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Signaling Pathway of KH-CB19 Action

Mechanism of Action of KH-CB19
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Caption: KH-CB19 inhibits CLK1/4, preventing SR protein phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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